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Compound of Interest

Compound Name: (38E,52)-Octadien-2-one-13C2

Cat. No.: B12366305

This technical guide provides an in-depth overview of the isotopically labeled compound
(3E,5Z)-Octadien-2-one-13C2, tailored for researchers, scientists, and professionals in drug
development. This document summarizes its chemical properties, and while specific
experimental protocols and biological pathway information are not readily available in the public
domain for this particular isotopologue, this guide presents general methodologies where such
a compound would be utilized.

Core Compound Data

(3E,5Z)-Octadien-2-one-13C2 is a stable isotope-labeled version of (3E,52)-Octadien-2-one.
The "-13C2" designation indicates that two of the carbon atoms in the molecule have been
replaced with the carbon-13 isotope. This labeling is invaluable for studies requiring mass
differentiation, such as in mass spectrometry-based metabolic tracking or as an internal
standard for quantitative analysis.

Table 1: Physicochemical Properties of (3E,5Z)-Octadien-2-one and its 13C2 Isotope

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12366305?utm_src=pdf-interest
https://www.benchchem.com/product/b12366305?utm_src=pdf-body
https://www.benchchem.com/product/b12366305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(3E,5Z)-Octadien-2-one-

Property (3E,52)-Octadien-2-one
13C2
Molecular Formula CsH120 Cé'3C2H120
126.17 g/mol (for the E,E
Molecular Weight 124.18 g/mol [1][2][3] isomer, expected to be the
same for the E,Z isomer)[4]
Exact Mass 124.088815002 Da[1] ~126.095468 Da (calculated)
CAS Number 4173-41-5[3] Not publicly available

Experimental Protocols

While specific experimental protocols for the synthesis and application of (3E,5Z)-Octadien-2-
one-13C2 are not detailed in publicly accessible literature, this section outlines a general
methodology for the use of such a stable isotope-labeled compound in a research setting, for

instance, in a metabolic fate study.
Protocol: General Workflow for a Metabolic Fate Study Using a 13C-Labeled Compound

» Dosing: The isotopically labeled compound is introduced to the biological system of interest
(e.g., cell culture, animal model). The dosage and route of administration are determined by

the specific experimental design.

o Sample Collection: At predetermined time points, biological samples (e.g., plasma, urine,

tissue homogenates) are collected.

o Metabolite Extraction: Metabolites are extracted from the collected samples using
appropriate solvent systems (e.g., methanol, acetonitrile) to precipitate proteins and extract a
broad range of metabolites.

o Sample Analysis: The extracted samples are analyzed using high-resolution mass
spectrometry (MS) coupled with a separation technique like liquid chromatography (LC) or
gas chromatography (GC).
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o Data Analysis: The mass spectrometer is set to detect the mass of the parent labeled
compound and its potential metabolites. The presence of the 13C label results in a
characteristic mass shift, allowing for the differentiation of the compound and its metabolic
products from the endogenous molecular background. The metabolic fate is elucidated by
identifying the structures of the labeled metabolites.

Potential Biological Significance

The biological activity of the unlabeled (3E,52Z)-Octadien-2-one is not extensively documented.
However, the stereochemistry of molecules is known to play a crucial role in their biological
activity[5][6][7]. Different isomers can exhibit varied interactions with enzymes and receptors,
leading to different physiological effects[5][8]. The use of isotopically labeled versions like
(3E,5Z)-Octadien-2-one-13C2 is a powerful tool to trace the absorption, distribution,
metabolism, and excretion (ADME) of this specific isomer without interference from other
isomers or endogenous compounds.

Visualizations

The following diagrams illustrate the logical flow of information presented in this guide and a
general experimental workflow.
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Caption: Information hierarchy for (3E,5Z)-Octadien-2-one-13C2.
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Caption: General workflow for a metabolic study using a labeled compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12366305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

